Cas no 2137433-40-8 (rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine)

• Product Name: rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine
• CAS No: 2137433-40-8
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 5941643
• PubChem ID: 165456993
• Update Time: 2025-06-11

rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137433-40-8
• rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine
• EN300-712654

• Inchi： 1S/C13H23N3/c1-3-11(2)9-15-12-5-4-6-13(12)16-8-7-14-10-16/h7-8,10-13,15H,3-6,9H2,1-2H3/t11?,12-,13+/m1/s1
• InChI Key： UNECYHHVMJCSFI-HDYSRYHKSA-N
• SMILES： N(CC(C)CC)[C@@H]1CCC[C@@H]1N1C=NC=C1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Additional information on rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine

Introduction to Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine (CAS No. 2137433-40-8)

Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine, a compound with the CAS number 2137433-40-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The structural composition of this compound includes a cyclopentanamine core substituted with a 1H-imidazole moiety and a 2-methylbutyl group. The cyclopentanamine ring is a common pharmacophore in drug design, known for its ability to interact with biological targets in a manner that enhances binding affinity and selectivity. The presence of the 1H-imidazole group further enriches its pharmacological profile, as imidazole derivatives are widely recognized for their role in various biological processes, including enzyme inhibition and receptor modulation.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine exemplifies this trend, as it combines the structural advantages of cyclopentanamines with the functional diversity of imidazole derivatives. This combination has led to promising results in preclinical studies, where the compound has demonstrated potential in modulating key biological pathways associated with various diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The cyclopentanamine moiety is known to interact with serotonin receptors, which are critical targets in the management of conditions such as depression and anxiety. Additionally, the 1H-imidazole group has shown promise in enhancing neuroprotective effects by inhibiting enzymes that contribute to neurodegeneration. These properties make Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine a valuable candidate for further investigation in this therapeutic area.

Furthermore, the compound's structural features also suggest potential applications in oncology. Studies have indicated that imidazole derivatives can exhibit anti-proliferative effects by interfering with key signaling pathways involved in cancer cell growth and survival. The 2-methylbutyl group may enhance the compound's solubility and bioavailability, further improving its pharmacokinetic profile. These findings have prompted researchers to explore its efficacy in preclinical models of various cancers, with early results showing encouraging signs of activity against certain tumor types.

The synthesis of Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the cyclopentanamine core, followed by functionalization with the 1H-imidazole group and the 2-methylbutyl moiety. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis methods, have been employed to achieve the desired stereochemical configuration. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

Evaluation of Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine has been conducted through both in vitro and in vivo studies. In vitro assays have focused on assessing its interaction with relevant biological targets, such as enzymes and receptors, to determine its mechanism of action. These studies have provided valuable insights into its potential therapeutic effects and have helped identify key parameters for further optimization.

In vivo studies have complemented these findings by evaluating the compound's efficacy and safety in animal models. These studies have shown that Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine exhibits promising activity against selected disease models while maintaining a favorable safety profile. These results have laid the groundwork for future clinical trials aimed at assessing its therapeutic potential in human populations.

The development of Rac-(1R,2S)-2-(1H-imidazol-1-yl)-N-(2-methylbutyl)cyclopentan-1-amine represents a significant step forward in pharmaceutical innovation. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of complex molecular interactions continues to evolve, compounds like this are poised to play a crucial role in addressing some of the most challenging health issues faced today.